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Introduction
Oxirane, 2-methyl-3-(1-methylethyl)-, also known as 2-methyl-3-isopropyloxirane or 4-methyl-

2,3-epoxypentane, is a saturated heterocyclic compound. Its molecular structure consists of a

three-membered ring containing two carbon atoms and one oxygen atom, with methyl and

isopropyl substituents. The oxirane (or epoxide) ring is a key functional group in organic

synthesis and is present in a variety of biologically active molecules. Due to the strained nature

of the three-membered ring, epoxides are reactive intermediates, susceptible to ring-opening

reactions with a wide range of nucleophiles. This reactivity makes them valuable precursors for

the synthesis of various difunctionalized compounds. This guide provides a comprehensive

overview of the chemical and physical properties of Oxirane, 2-methyl-3-(1-methylethyl)-, a
detailed experimental protocol for its synthesis and characterization, and a discussion of the

potential biological significance of oxirane-containing compounds.
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A summary of the key quantitative data for Oxirane, 2-methyl-3-(1-methylethyl)- is presented

in Table 1.

Property Value Reference(s)

Molecular Weight 100.16 g/mol [1]

Molecular Formula C₆H₁₂O [1]

CAS Number 1192-31-0 [1]

IUPAC Name
2-methyl-3-(1-

methylethyl)oxirane
[1]

Synonyms
4-methyl-2,3-epoxypentane, 2-

isopropyl-3-methyloxirane

XLogP3-AA 1.7 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Kovats Retention Index

(Standard non-polar)
695.9, 696.2, 696.3, 696.6 [1]

Experimental Protocols
The synthesis of Oxirane, 2-methyl-3-(1-methylethyl)- can be achieved through the

epoxidation of the corresponding alkene, 4-methyl-2-pentene, using a peroxyacid such as

meta-chloroperoxybenzoic acid (m-CPBA). The following protocol is a representative procedure

based on established methods for alkene epoxidation.

Synthesis of Oxirane, 2-methyl-3-(1-methylethyl)- via
Epoxidation
Materials:

4-methyl-2-pentene
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meta-Chloroperoxybenzoic acid (m-CPBA, typically 70-77% purity)

Dichloromethane (CH₂Cl₂, anhydrous)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Apparatus for distillation

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve 4-methyl-2-pentene (1.0 equivalent) in anhydrous dichloromethane. Place the flask

in an ice bath and stir for 10-15 minutes to cool the solution to 0 °C.

Addition of m-CPBA: In a separate flask, prepare a solution of m-CPBA (1.1 equivalents) in

dichloromethane. Slowly add the m-CPBA solution to the stirred solution of the alkene over a

period of 30-60 minutes, maintaining the reaction temperature at 0 °C.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0 °C

for an additional 1-2 hours, and then let it warm to room temperature. The progress of the

reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass

spectrometry (GC-MS) to confirm the consumption of the starting alkene.
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Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous

solution of sodium bicarbonate to neutralize the m-chlorobenzoic acid byproduct. Transfer

the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with dichloromethane (2 x 50 mL). Combine the

organic layers and wash them with saturated aqueous sodium bicarbonate solution, followed

by brine.

Drying and Concentration: Dry the combined organic layer over anhydrous magnesium

sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary

evaporator to remove the solvent.

Purification: The crude product can be purified by distillation under reduced pressure to yield

the pure Oxirane, 2-methyl-3-(1-methylethyl)-.

Characterization
The structure and purity of the synthesized Oxirane, 2-methyl-3-(1-methylethyl)- can be

confirmed by various spectroscopic methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy will

confirm the connectivity of the atoms and the presence of the epoxide ring. A reference to

the ¹³C NMR spectrum of this compound can be found in the Journal of Organic Chemistry,

1975, volume 40, page 184.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS analysis will provide information

on the purity of the compound and its molecular weight.

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for

the C-O-C stretching of the epoxide ring.

Visualizations
Experimental Workflow: Synthesis and Purification
The following diagram illustrates the general workflow for the synthesis and purification of

Oxirane, 2-methyl-3-(1-methylethyl)-.
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Synthesis and Purification Workflow

Synthesis Workup & Extraction Purification

Dissolve 4-methyl-2-pentene
in Dichloromethane Cool to 0°C Slowly add m-CPBA

in Dichloromethane Stir at 0°C, then warm to RT Quench with NaHCO₃ (aq) Extract with Dichloromethane Wash with NaHCO₃ (aq)
and Brine

Dry organic layer
(e.g., MgSO₄) Filter and Concentrate Purify by Distillation Characterize

(NMR, GC-MS, IR)

Click to download full resolution via product page

A flowchart of the synthesis and purification process.

Logical Relationship: Epoxidation Mechanism
The epoxidation of an alkene with a peroxyacid like m-CPBA proceeds through a concerted

mechanism, often referred to as the "butterfly mechanism."

Concerted Epoxidation Mechanism

Alkene + Peroxyacid

Transition State
(Butterfly Mechanism)

Concerted reaction

Epoxide + Carboxylic Acid

Formation of new bonds

Click to download full resolution via product page

The concerted mechanism of alkene epoxidation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b075206?utm_src=pdf-body-img
https://www.benchchem.com/product/b075206?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Discussion of Biological Relevance
While specific biological activities of Oxirane, 2-methyl-3-(1-methylethyl)- are not extensively

documented in publicly available literature, the oxirane moiety is a significant pharmacophore

in numerous biologically active compounds. The high reactivity of the epoxide ring allows these

molecules to act as alkylating agents, forming covalent bonds with nucleophilic residues in

biological macromolecules such as proteins and nucleic acids. This reactivity is the basis for

the therapeutic effects of some anticancer drugs.

Furthermore, epoxides are known metabolites of various endogenous and xenobiotic

compounds, formed through the action of cytochrome P450 enzymes. The biological effects of

these metabolites can range from detoxification to the initiation of toxic or carcinogenic

processes. Therefore, understanding the chemistry and reactivity of simple epoxides like

Oxirane, 2-methyl-3-(1-methylethyl)- is fundamental for research in toxicology, drug

metabolism, and the design of new therapeutic agents. Researchers in drug development may

find this compound or its derivatives useful as scaffolds or intermediates for the synthesis of

more complex molecules with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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